2-(4-fluorobenzyl)-4-phenyl-4a,8a-dihydro-1(2H)-phthalazinone

• IUPAC Name: 2-[(4-fluorophenyl)methyl]-4-phenyl-4a,8a-dihydrophthalazin-1-one
• InChI: InChI=1S/C21H17FN2O/c22-17-12-10-15(11-13-17)14-24-21(25)19-9-5-4-8-18(19)20(23-24)16-6-2-1-3-7-16/h1-13,18-19H,14H2
• InChI Key: ZRUVKNHSXPWHMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C3C2C=CC=C3)CC4=CC=C(C=C4)F
• Molecular Formula: C21H17FN2O
• Molecular Weight: 332.4 g/mol

Description

The compound “2-(4-fluorobenzyl)-4-phenyl-4a,8a-dihydro-1(2H)-phthalazinone” is likely a complex organic molecule. It contains a fluorobenzyl group, a phenyl group, and a phthalazinone group. The presence of these groups suggests that the compound could have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the phthalazinone ring and the introduction of the fluorobenzyl and phenyl groups. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a phthalazinone ring substituted with a fluorobenzyl group and a phenyl group. The fluorine atom in the fluorobenzyl group could have interesting effects on the chemical behavior of the compound.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific arrangement of its functional groups. The presence of the fluorine atom could make the compound more electrophilic, and the aromatic rings could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. The presence of the fluorine atom and the aromatic rings could affect properties like polarity, solubility, and stability.

Scientific Research Applications

Bactericide and Agricultural Protection

• Fubianezuofeng (FBEZF) , the chemical name for this compound, exhibits significant inhibition effects against rice bacterial leaf blight and leaf streak. .
• Researchers have studied the hydrolysis and photolysis kinetics of FBEZF in water. The degradation follows first-order kinetics, and pH and temperature significantly impact the process. .

Environmental Fate and Safety Assessment

• Understanding FBEZF’s degradation products is crucial for safety assessment. One identified degradation product is 2-(4-fluorobenzyl)-5-methoxy-1,3,4-oxadiazole . .

Fluorine NMR Studies

• Employ FBEZF for benchtop fluorine NMR studies. .

Future Directions

The study of novel organic compounds like “2-(4-fluorobenzyl)-4-phenyl-4a,8a-dihydro-1(2H)-phthalazinone” could lead to the discovery of new reactions, synthetic methods, or biological activities. Future research could involve more detailed studies of its synthesis, properties, and potential applications.